6-Isopropyl-2-(4-((3-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 2-[[4-(3-methylpiperidin-1-yl)sulfonylbenzoyl]amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C24H32N4O4S2/c1-15(2)27-12-10-19-20(14-27)33-24(21(19)22(25)29)26-23(30)17-6-8-18(9-7-17)34(31,32)28-11-4-5-16(3)13-28/h6-9,15-16H,4-5,10-14H2,1-3H3,(H2,25,29)(H,26,30)
• InChI Key: XRSRNVSFHRRJHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CN(CC4)C(C)C)C(=O)N
• Molecular Formula: C24H32N4O4S2
• Molecular Weight: 504.7 g/mol
• CAS No.: 449768-65-4

Description

6-Isopropyl-2-(4-((3-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C24H32N4O4S2 and its molecular weight is 504.66. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research on structurally related compounds often focuses on the synthesis of novel molecules and exploring their biological activities. For instance, the synthesis of various thienopyridine derivatives, such as those described by Bakhite et al. (2004), involved reactions that led to compounds with potential antimicrobial activities. Similarly, the work by Youssef et al. (2012) on the bromination and diazo-coupling of pyridinethiones demonstrates the chemical versatility of thienopyridine-based compounds, highlighting the possibilities for creating molecules with significant biological properties.

Chemical Modifications and Reactivity

Studies on the chemical modification and reactivity of pyridine derivatives, as discussed by Tada and Yokoi (1989), provide insights into the molecular alterations that can enhance or modify the biological activities of these compounds. Such research is crucial for understanding how structural changes can affect the overall efficacy and specificity of molecules for various scientific applications.

Potential Applications in Material Science

Beyond biological activities, compounds with complex structures like 6-Isopropyl-2-(4-((3-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide may also find applications in material science. The synthesis and characterization of polyamides and related polymers, as explored by Faghihi and Mozaffari (2008), indicate the potential of such molecules in developing new materials with specific physical and chemical properties.

Environmental Applications

Finally, the degradation pathways and environmental behaviors of structurally related compounds, such as those studied by Maillard-Dupuy et al. (1994) for the photocatalytic degradation of pyridine, can offer insights into the potential environmental applications of this compound. Such research helps in understanding the environmental fate and impact of these compounds, which is essential for developing eco-friendly chemical processes and materials.

• (Bakhite, Abdel-rahman, & Al-Taifi, 2004)
• (Youssef, Azab, & Youssef, 2012)
• (Tada & Yokoi, 1989)
• (Faghihi & Mozaffari, 2008)
• (Maillard-Dupuy, Guillard, Courbon, & Pichat, 1994)